Cas no 2580217-84-9 (2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo2.2.1heptan-6-yl)acetic acid)

• Product Name: 2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo2.2.1heptan-6-yl)acetic acid
• CAS No: 2580217-84-9
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 5659686
• PubChem ID: 165892699
• Update Time: 2025-07-20

2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo2.2.1heptan-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2580217-84-9
• 2-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.2.1]heptan-6-yl)acetic acid
• EN300-27730487
• 2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo2.2.1heptan-6-yl)acetic acid

• Inchi： 1S/C23H23NO4/c25-22(26)11-15-9-14-10-21(15)24(12-14)23(27)28-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20-21H,9-13H2,(H,25,26)
• InChI Key： FFNVJXTXBSDSQV-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2C=CC=CC1=2)C(N1CC2CC(CC(=O)O)C1C2)=O

Computed Properties

• Exact Mass: 377.16270821g/mol
• Monoisotopic Mass: 377.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo2.2.1heptan-6-yl)acetic acid

Comprehensive Analysis of 2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo[2.2.1]heptan-6-yl)acetic acid (CAS No. 2580217-84-9)

The compound 2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo[2.2.1]heptan-6-yl)acetic acid (CAS No. 2580217-84-9) is a highly specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and medicinal chemistry. Its unique bicyclic structure and carboxylic acid functionality make it a valuable building block for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and bioconjugation strategies, aligning with current trends in targeted therapeutics and precision medicine.

One of the most searched questions in synthetic chemistry forums revolves around the Fmoc deprotection conditions for derivatives like 2580217-84-9. This compound’s Fmoc group (9-fluorenylmethoxycarbonyl) is selectively removable under mild basic conditions (e.g., piperidine/DMF), making it compatible with solid-phase peptide synthesis (SPPS) workflows. Its azabicyclo[2.2.1]heptane core introduces conformational rigidity, a feature highly sought after in peptidomimetics to enhance metabolic stability—a hot topic in GPCR-targeted drug development.

From a structural-activity relationship (SAR) perspective, the acetic acid moiety in 2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo[2.2.1]heptan-6-yl)acetic acid allows for further functionalization via amide coupling or esterification, addressing frequent search queries about scaffold diversification. Recent publications highlight its utility in creating constrained peptide libraries, particularly for protein-protein interaction inhibitors—an area gaining traction in oncology research and neuroscience.

The stereochemistry of the azabicyclo[2.2.1]heptane system in CAS 2580217-84-9 is another focal point, as chirality profoundly impacts receptor binding affinity. Analytical techniques like HPLC chiral separation and X-ray crystallography are often discussed in relation to this compound, reflecting broader industry interest in enantiopure intermediates. Furthermore, its logP and solubility profiles are frequently analyzed to optimize delivery formulations, a critical consideration for oral bioavailability enhancement strategies.

In the context of green chemistry, synthetic routes to 2580217-84-9 are being reevaluated to minimize hazardous solvents, aligning with regulatory trends favoring sustainable manufacturing. Patent literature suggests innovative catalytic asymmetric synthesis methods for its bicyclic framework, reducing reliance on chiral resolution—a response to the growing demand for cost-effective chiral building blocks.

As computational chemistry tools advance, molecular modeling studies of 2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo[2.2.1]heptan-6-yl)acetic acid have surged, particularly for predicting conformational dynamics in protein-ligand docking. This intersects with popular searches about AI-driven drug design, where such structurally complex fragments serve as test cases for machine learning algorithms predicting binding poses.